2-({5-[3-(acetylamino)phenyl]-1,3,4-oxadiazol-2-yl}thio)-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-[[5-(3-acetamidophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H13N5O3S2/c1-9(21)17-11-4-2-3-10(7-11)13-19-20-15(23-13)25-8-12(22)18-14-16-5-6-24-14/h2-7H,8H2,1H3,(H,17,21)(H,16,18,22)
• InChI Key: JGCBTMWXKIKPLN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C2=NN=C(O2)SCC(=O)NC3=NC=CS3
• Molecular Formula: C15H13N5O3S2
• Molecular Weight: 375.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to 2-({5-[3-(acetylamino)phenyl]-1,3,4-oxadiazol-2-yl}thio)-N-1,3-thiazol-2-ylacetamide involves multiple steps, starting from common intermediates like 2-chloro-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide, reacting with 5-aryl-1,3,4-oxadiazole-2-thione or appropriate 1H-benzo[d]imidazole-2-thiols. These compounds are elucidated using spectroscopic methods such as IR, NMR, Mass spectra, and elemental analysis, and are often evaluated for their antibacterial activity, indicating significant activity in some cases (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Scientific Research Applications

Synthesis and Antimicrobial Properties

• A series of 2,5-disubstituted 1,3,4-oxadiazole compounds, which are structurally related to the compound , have been synthesized and evaluated for their antimicrobial and hemolytic activities. These compounds have demonstrated significant activity against selected microbial species, indicating their potential as leads for developing new antimicrobial agents. The synthesis process involves converting aryl/aralkyl organic acids into corresponding esters, hydrazides, 5-aryl/aralkyl-1,3,4-oxadiazol-2-thiols, and finally the target compounds through a reaction with 2-bromo-N-[4-(4-morpholinyl)phenyl]acetamide (Gul et al., 2017).

Potential in Drug Development

• Compounds containing the 1,3,4-oxadiazole moiety have been explored for various pharmacological potentials, including anticancer, anticonvulsant, and anti-inflammatory activities. Their diverse biological activities make them valuable scaffolds in medicinal chemistry for the development of new therapeutic agents. The design and synthesis of such compounds involve incorporating different functional groups to explore their interaction with biological targets (Faheem, 2018).

Computational and Pharmacological Evaluation

• The computational and pharmacological evaluation of novel derivatives, including the 1,3,4-oxadiazole and pyrazole derivatives, has been conducted to assess their toxicity, tumor inhibition, and antioxidant potential. These studies help in understanding the compound's mechanism of action and its potential efficacy as a therapeutic agent (Faheem, 2018).

Mechanism of Action

Without specific context, it’s hard to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on the specific biological target.

Safety and Hazards

As with any chemical compound, handling “2-({5-[3-(acetylamino)phenyl]-1,3,4-oxadiazol-2-yl}thio)-N-1,3-thiazol-2-ylacetamide” would require appropriate safety measures. Without specific data, it’s hard to comment on the exact toxicity or hazards associated with this compound.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. If it shows promising activity in biological assays, it could be further optimized and studied as a potential therapeutic agent.